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Compound of Interest

Compound Name:
N-cyclohexyl-3,4-

dimethoxybenzamide

CAS No.: 86425-50-5

Cat. No.: B181557

Get Quote

This guide provides a comprehensive technical overview of N-cyclohexyl-3,4-
dimethoxybenzamide, a member of the N-substituted benzamide class of compounds. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical identity, synthesis, and characterization, alongside

insights into its potential biological significance based on the activities of structurally related

molecules.

Core Chemical Identity
While a specific CAS (Chemical Abstracts Service) number for N-cyclohexyl-3,4-
dimethoxybenzamide is not readily available in major public databases as of the last update,

its chemical identity is well-defined by other standard identifiers. The absence of a CAS number

may indicate that the compound has not been registered with the CAS, which is not uncommon

for novel research chemicals. However, its structure and properties can be unambiguously

referenced using the following identifiers.
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A summary of the key chemical identifiers for N-cyclohexyl-3,4-dimethoxybenzamide is

presented in Table 1.

Identifier Value Source

IUPAC Name
N-cyclohexyl-3,4-

dimethoxybenzamide
PubChem

Molecular Formula C₁₅H₂₁NO₃ [1]

Molecular Weight 263.33 g/mol

Canonical SMILES
COC1=C(C=C(C=C1)C(=O)N

C2CCCCC2)OC
[1]

InChI

InChI=1S/C15H21NO3/c1-18-

13-9-8-11(10-14(13)19-

2)15(17)16-12-6-4-3-5-7-

12/h8-10,12H,3-7H2,1-2H3,

(H,16,17)

[1]

InChIKey
QPJQDANJFGRQFO-

UHFFFAOYSA-N
[1]

PubChem CID 736959 [1]

Synthesis and Mechanism
The synthesis of N-cyclohexyl-3,4-dimethoxybenzamide is most directly achieved via a

nucleophilic acyl substitution reaction. This standard and reliable method involves the reaction

of an activated carboxylic acid derivative, typically an acyl chloride, with a primary amine.

The logical flow of the synthesis is depicted in the following workflow diagram.
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Step 1: Acyl Chloride Formation

Step 2: Amide Formation (Schotten-Baumann)

3,4-Dimethoxybenzoic Acid
(Veratric Acid)

3,4-Dimethoxybenzoyl ChlorideReflux

Thionyl Chloride
(SOCl₂)

Reagent

N-cyclohexyl-3,4-dimethoxybenzamide

Reaction

Cyclohexylamine

Nucleophilic Attack

Aqueous Base
(e.g., Na₂CO₃)

HCl Scavenger

N-cyclohexyl-3,4-
dimethoxybenzamide

N-Substituted
Benzamides

is a member of

Synthetic
Intermediate

potential use as

Gastrointestinal
Motility Agents

exhibits

Anticancer
Activity

exhibits

Antiviral
Activity

exhibits

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b181557/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-cyclohexyl-3-4-dimethoxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Potential applications based on the benzamide scaffold.

Gastrointestinal Motility: Several N-cyclohexyl benzamide derivatives have been patented as

potent stimulants of gastrointestinal motor function. [2][3]This suggests that N-cyclohexyl-
3,4-dimethoxybenzamide could be a candidate for investigation in this area.

Anticancer Activity: N-substituted benzamides are a known class of anticancer compounds.

[4]Their mechanisms can include the inhibition of nuclear factor-κB and the induction of

apoptosis.

Antiviral Activity: A study on N-phenylbenzamide derivatives, which are structurally related,

identified compounds with activity against Enterovirus 71. [5]* Synthetic Intermediate: Due to

the stable amide linkage and the potential for further modification of the aromatic ring, this

compound could serve as a valuable intermediate in the synthesis of more complex

molecules and pharmaceutical agents.

Conclusion
N-cyclohexyl-3,4-dimethoxybenzamide is a well-defined chemical entity whose synthesis

can be readily achieved through established chemical principles. While specific experimental

data and biological activity for this particular compound are not extensively documented, its

structural class suggests a range of potential therapeutic applications, particularly in the areas

of gastrointestinal motility and oncology. This guide provides a solid foundation for researchers

to synthesize, characterize, and further investigate the properties and potential applications of

this compound.

References
Saeed, S., Rashid, N., Jones, P. G., Ali, M., & Hussain, R. (2010). N-Cyclohexyl-3,4,5-

trimethoxybenzamide. Acta Crystallographica Section E: Structure Reports Online, 66(1),

o3234. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 736959, N-cyclohexyl-3,4-dimethoxybenzamide. Retrieved from [Link]

Li, Y., Zhang, J., Zhang, L., Wang, Y., & Peng, X. (2013). Synthesis and Antiviral Activity of N-

Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules, 18(3),

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/EP0507672B1/en
https://patents.google.com/patent/DE69220133T2/en
https://www.benchchem.com/product/b181557/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclohexyl-3-4-dimethoxybenzamide
https://www.benchchem.com/product/b181557/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclohexyl-3-4-dimethoxybenzamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2972029/
https://www.mdpi.com/1420-3049/18/3/3630
https://www.benchchem.com/product/b181557/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclohexyl-3-4-dimethoxybenzamide
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2960416/
https://www.benchchem.com/product/b181557/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-cyclohexyl-3-4-dimethoxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-cyclohexyl-3_4-dimethoxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3502–3511. [Link]

PrepChem. (n.d.). Synthesis of 3,4-Dimethoxybenzoyl chloride. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 612220, 3,4-Dimethoxy-benzylidene-cyclohexylamine. Retrieved from [Link]

Audinot, M., et al. (1992). N-cyclohexyl benzamides derivatives, preparations and
therapeutic applications thereof. Google Patents.
Audinot, M., et al. (1992). N-Cyclohexyl benzamide derivatives, their preparation and
therapeutic applications. Google Patents.

Chemspace. (n.d.). N-cyclohexyl-3,4-dimethylbenzamide. Retrieved from [Link]

Yakan, H., et al. (2021). 13 C NMR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide

(4be). ResearchGate. Retrieved from [Link]

Yakan, H., et al. (2021). IR spectrum of 2,3-dimethoxy-N-(cyclohexyl)benzamide (4be).

ResearchGate. Retrieved from [Link]

Sommelet, M. (1913). PROCESS FOR PREPARING 3,4-DIMETHOXY-BENZALDEHYDE
AFTER THE SOMMELET REACTION. Google Patents.

Study.com. (n.d.). Cyclohexylamine (C6H13N) reacts with benzoyl chloride (C7H5ClO) in a

reaction with 1 M NaCO3 acting as the strong base. What is the major product and what is

its name?. Retrieved from [Link]

Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic

Compounds. Springer. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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